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Compound of Interest

Compound Name: (+)-7"-Methoxylariciresinol

Cat. No.: B14748982

An In-depth Examination of the Lignan Glucoside and its Therapeutic Potential

Introduction

(+)-7'-Methoxylariciresinol is a lignan glucoside that has been isolated from the plant Cyclea
racemosa.[1][2] Lignans, a major class of phytoestrogens, are polyphenolic compounds widely
distributed in the plant kingdom and are known for a diverse range of biological activities,
including antioxidant, anti-inflammatory, and anticancer effects. As a glycoside, (+)-7'-
Methoxylariciresinol's structure suggests potential for modified bioavailability and activity
following metabolism. This technical guide provides a comprehensive overview of (+)-7'-
Methoxylariciresinol, contextualized within the broader class of lignan glucosides, for
researchers, scientists, and professionals in drug development. Due to the limited specific
experimental data on (+)-7'-Methoxylariciresinol in publicly available literature, this guide
leverages data from structurally similar and well-studied lignans to infer its potential biological
activities and mechanisms of action.

Core Concepts: Lignans and Lignhan Glucosides

Lignans are formed by the dimerization of two phenylpropanoid units. Their biological effects
are often attributed to their structural similarity to mammalian estrogens, allowing them to
interact with estrogen receptors and modulate hormonal signaling.[3] Lignan glucosides are
derivatives where a sugar molecule is attached to the lignan aglycone. This glycosylation can
significantly impact the compound's solubility, stability, and pharmacokinetic profile. In the body,
gut microbiota often play a crucial role in metabolizing lignan glucosides into their bioactive
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aglycones and further into enterolignans like enterodiol and enterolactone, which are readily
absorbed and are believed to be responsible for many of the systemic health effects associated
with dietary lignan intake.[3]

Quantitative Data on the Biological Activity of
Related Lighans

While specific quantitative data for (+)-7'-Methoxylariciresinol is not extensively available, the
following tables summarize the activities of other relevant lignans to provide a baseline for
potential efficacy.

Table 1: Anti-inflammatory Activity of Related Lignans

Cell
Compound Assay . IC50 | Effect Reference
Line/Model
Racemosic Acid COX-1 Inhibition In vitro 90 uM [41[5]
Racemosic Acid 5-LOX Inhibition In vitro 18 uM [41[5]
Fermented ] 87.09%
] LPS-induced
Flaxseed IL-6 Secretion decrease at 60 [6]
_ RAW264.7 cells
Lignans pg/mL
Fermented 53.18%
) LPS-induced
Flaxseed IL-1B Secretion decrease at 60 [6]
) RAW264.7 cells
Lignans pg/mL
Table 2: Antioxidant Activity of Related Lignans
Compound Assay IC50 / Value Reference
) ) ABTS Radical
Racemosic Acid ) 19 uM [41[5]
Scavenging

Table 3: Cytotoxic Activity of Related Lignan Glycosides Against Cancer Cell Lines
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Compound Cell Line IC50 Reference

Lignan Glycoside 1
Bt549, MCF7, MDA-

(from Lespedeza <30.0 uM [7]
MB-231, HCC70

cuneata)

Lignan Glycoside 4
Bt549, MCF7, MDA-

(from Lespedeza <30.0 yM [7]
MB-231, HCC70

cuneata)

Lignan Glycoside 5
Bt549, MCF7, MDA-

(from Lespedeza <30.0 uM [7]
MB-231, HCC70

cuneata)

Lignan Glycoside 6
Bt549, MCF7, MDA-

(from Lespedeza <30.0 uM [7]
MB-231, HCC70

cuneata)

Potential Sighaling Pathways

Based on studies of related lignans, (+)-7'-Methoxylariciresinol may exert its biological effects
through the modulation of key signaling pathways involved in inflammation and cell
proliferation.
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Isolation & Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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